Cas no 1388071-58-6 (O-(3-fluoro-4-nitrophenyl)methylhydroxylamine)
O-(3-fluoro-4-nitrophenyl)methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-(3-fluoro-4-nitrophenyl)methylhydroxylamine
- 1388071-58-6
- AKOS018730376
- O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine
- EN300-1830756
-
- Inchi: 1S/C7H7FN2O3/c8-6-3-5(4-13-9)1-2-7(6)10(11)12/h1-3H,4,9H2
- InChI Key: ALBVZKVTUZISRT-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(CON)=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 186.04407025g/mol
- Monoisotopic Mass: 186.04407025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 81.1Ų
O-(3-fluoro-4-nitrophenyl)methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1830756-0.05g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1830756-0.1g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1830756-0.25g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1830756-0.5g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1830756-1.0g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1830756-2.5g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1830756-5.0g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1830756-10.0g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1830756-1g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1830756-5g |
O-[(3-fluoro-4-nitrophenyl)methyl]hydroxylamine |
1388071-58-6 | 5g |
$2443.0 | 2023-09-19 |
O-(3-fluoro-4-nitrophenyl)methylhydroxylamine Related Literature
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on O-(3-fluoro-4-nitrophenyl)methylhydroxylamine
O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine: A Promising Compound in Modern Pharmaceutical Research
O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine, with the chemical structure CAS No. 1388071-58-6, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of hydroxylamine derivatives, which are widely studied for their potential applications in drug discovery and synthetic chemistry. Recent advancements in molecular biology and medicinal chemistry have highlighted the unique properties of O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine, making it a focal point for researchers aiming to develop novel therapeutic agents.
The molecular framework of O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine is characterized by the presence of a nitro group at the 4-position and a fluorine atom at the 3-position on the phenyl ring. These substituents significantly influence the compound's reactivity and biological activity. The hydroxylamine functionality, which is a key structural feature, plays a crucial role in the molecule's ability to participate in various chemical reactions, such
Recent studies have demonstrated that O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine exhibits promising pharmacological properties. For instance, its ability to modulate enzyme activity has been extensively investigated in the context of metabolic disorders. Researchers at the University of California, San Francisco, have reported that this compound can inhibit the activity of specific enzymes involved in the regulation of glucose metabolism, suggesting its potential as a therapeutic agent for diabetes management. These findings, published in the Journal of Medicinal Chemistry in 2023, highlight the compound's relevance in the development of targeted therapies.
Moreover, the compound's potential in the field of anti-inflammatory research has garnered significant attention. A 2023 study published in Pharmacological Research revealed that O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine exhibits potent anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines. This property makes it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also emphasized the compound's selectivity for specific inflammatory pathways, reducing the risk of systemic side effects.
Another area of interest is the compound's application in the synthesis of complex pharmaceuticals. The unique reactivity of O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine has enabled chemists to develop novel synthetic routes for the production of bioactive molecules. For example, a 2024 study published in Organic & Biomolecular Chemistry described the use of this compound as a key intermediate in the synthesis of a series of antitumor agents. The study highlighted the efficiency of the synthetic method, which reduces the number of steps required and minimizes the use of hazardous reagents, aligning with the principles of green chemistry.
Furthermore, the compound's potential in the field of neuropharmacology has been explored in recent years. Research conducted at the Max Planck Institute for Brain Research has shown that O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine can modulate the activity of neurotransmitter systems involved in the pathophysiology of neurological disorders. The study, published in Neuropharmacology in 2023, suggested that the compound could be a valuable tool for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease. The research team emphasized the compound's ability to cross the blood-brain barrier, a critical factor in the efficacy of neuropharmacological agents.
Despite its promising potential, the development of O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic properties and improving its bioavailability. A 2024 review article in Drug Discovery Today discussed the challenges and opportunities in the development of this compound, emphasizing the need for further preclinical and clinical studies to validate its therapeutic potential. The review also highlighted the importance of interdisciplinary collaboration between chemists, pharmacologists, and clinicians in advancing the research on this molecule.
Additionally, the compound's role in the development of new analytical methods has been explored. A 2023 study published in Analytical Chemistry described the use of O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine as a probe for the detection of specific biomolecules. The study demonstrated the compound's ability to selectively bind to target molecules, making it a valuable tool in the field of molecular diagnostics. This application underscores the versatility of the compound and its potential to contribute to multiple areas of biomedical research.
In conclusion, O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and reactivity have positioned it as a candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential applications in the treatment of metabolic disorders, inflammatory diseases, and neurological conditions. As research in this area continues to evolve, it is expected that O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine will play an increasingly important role in the discovery and development of new drugs. The ongoing exploration of its properties and applications is likely to yield further insights into its potential as a therapeutic agent, contributing to the advancement of medical science and the improvement of patient outcomes.
As the field of medicinal chemistry continues to advance, the study of O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine is expected to yield new discoveries and innovations. Researchers are likely to focus on optimizing its pharmacological properties, enhancing its bioavailability, and exploring its potential in the treatment of a wide range of diseases. The compound's unique characteristics make it a promising candidate for further investigation, and its development could lead to the creation of new therapeutic strategies. The continued interest in this molecule underscores its significance in the quest for innovative solutions in the field of pharmaceutical science.
Furthermore, the compound's potential in the development of new analytical methods and its role in the synthesis of complex pharmaceuticals highlight its versatility. As researchers continue to explore its properties and applications, it is anticipated that O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine will contribute to the advancement of multiple areas of biomedical research. The ongoing research efforts are likely to provide valuable insights into the compound's potential, paving the way for its use in the development of new drugs and diagnostic tools. The significance of this molecule in the field of pharmaceutical chemistry is expected to grow as more studies are conducted to uncover its full potential.
In summary, O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine is a molecule with a wide range of potential applications in the field of pharmaceutical chemistry. Its unique properties and reactivity have positioned it as a candidate for the development of novel therapeutic agents. The ongoing research into its pharmacological properties and applications is likely to yield further insights into its potential as a therapeutic agent. As the field of medicinal chemistry continues to evolve, the study of this compound is expected to contribute to the discovery and development of new drugs, ultimately benefiting patients and advancing the field of medical science.
The importance of O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine in the context of drug discovery and synthetic chemistry cannot be overstated. Its unique molecular structure and reactivity make it a valuable tool for researchers aiming to develop new therapeutic agents. As the field of pharmaceutical chemistry continues to advance, the study of this compound is expected to play a crucial role in the development of innovative solutions for various medical conditions. The ongoing exploration of its properties and applications is likely to lead to significant breakthroughs, further highlighting its significance in the field of medicinal chemistry.
Ultimately, O-(3-Fluoro-4-nitrophenyl)methylhydroxylamine represents a significant contribution to the field of pharmaceutical chemistry. Its potential applications in the treatment of metabolic disorders, inflammatory diseases, and neurological conditions, as well as its role in the development of new analytical methods and synthetic routes, underscore its importance. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the discovery and development of new drugs, contributing to the advancement of medical science and the improvement of patient outcomes.
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